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Compound of Interest

Compound Name: 2,2-Dimethylbutanoic acid-d11

Cat. No.: B12396275

Introduction

2,2-Dimethylbutanoic acid-d11 (CAS No. 1219804-04-2) is the deuterated form of 2,2-
Dimethylbutanoic acid.[1] The substitution of hydrogen atoms with deuterium, a stable heavy
isotope, provides a molecule with a greater mass and a stronger carbon-deuterium (C-D) bond
compared to the native carbon-hydrogen (C-H) bond.[2] This property, known as the kinetic
isotope effect, can slow down metabolic breakdown at the site of deuteration.[2][3]

Consequently, 2,2-Dimethylbutanoic acid-d11 is an invaluable tool for researchers, scientists,
and drug development professionals. Its primary applications include its use as an internal
standard for quantitative analysis in techniques like mass spectrometry (GC-MS or LC-MS) and
nuclear magnetic resonance (NMR) spectroscopy.[1] It also serves as a tracer for studying drug
metabolism and pharmacokinetic profiles.[1][3] Proper preparation and storage of stock
solutions are critical to maintain the compound's isotopic enrichment and ensure experimental
accuracy.[4]

Compound Data and Properties

The physical and chemical properties of 2,2-Dimethylbutanoic acid-d11 are summarized

below.
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Property Value Reference
Molecular Formula CeHD1102 [1]
Molecular Weight 127.23 g/mol [1]
CAS Number 1219804-04-2 [1]
Appearance Colorless to light yellow liquid [1]

] Typically >98% chemical purity
Purity ) ) ) [3]
and >98% isotopic enrichment

Quantitative Data for Stock Solution Preparation

Table 1: Solubility Profile
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Solvent Concentration Notes Reference

Hygroscopic DMSO

can impact solubility;
> 200 mg/mL (1571.96
DMSO M) use newly opened [1]
m
solvent. Saturation is

unknown.

A common solvent for
creating stock

Methanol Soluble _ [4]
solutions of

deuterated standards.

The non-deuterated

) analog is soluble in
Other Organic
Soluble ether, chloroform, and  [5][6]
Solvents ]
other organic

solvents.

The non-deuterated
analog has limited

Water Limited Solubility water solubility due to [51[6]
hydrophobic alkyl

groups.

Table 2: Storage and Stability
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Storage .
Form Storage Period Notes Reference
Temperature
Store in a tightly
sealed container,
Pure Compound -20°C 3 years protected from [11[2]
light and
moisture.
For shorter-term
4°C 2 years [1]
storage.
Recommended

for long-term
In Solvent -80°C 6 months [1]
storage of stock

solutions.
Suitable for
short-term
-20°C 1 month storage. Avoid [11[2]

repeated freeze-

thaw cycles.

Table 3: Stock Solution Concentration Preparation (in DMSO)

This table provides the required volume of DMSO to add to a specific mass of 2,2-
Dimethylbutanoic acid-d11 to achieve standard molar concentrations.
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Mass of Compound 1 mM 5mM 10 mM

1mg 7.8598 mL 1.5720 mL 0.7860 mL
5 mg 39.2989 mL 7.8598 mL 3.9299 mL
10 mg 78.5978 mL 15.7196 mL 7.8598 mL

Calculations are
based on a Molecular
Weight of 127.23
g/mol . Data derived
from

MedchemExpress.[1]

Experimental Protocol: Preparation of a 100 mM
DMSO Stock Solution

This protocol details the steps for preparing a high-concentration primary stock solution of 2,2-
Dimethylbutanoic acid-d11 in DMSO.

Materials and Equipment:

2,2-Dimethylbutanoic acid-d11

e Anhydrous, newly opened Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

¢ Class A volumetric flask (e.g., 1 mL or 5 mL)

o Micropipettes

» Vortex mixer and/or sonicator

 Light-protecting (amber) cryovials for aliquoting

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
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Procedure:

» Equilibration: Allow the vial containing the pure 2,2-Dimethylbutanoic acid-d11 to
equilibrate to room temperature for at least 20-30 minutes before opening. This prevents
condensation of atmospheric moisture, which could compromise the compound's integrity.[4]

e Weighing: Accurately weigh the desired amount of the compound. For a 100 mM stock, this
would be 12.72 mg for a final volume of 1 mL. Transfer the compound quantitatively into an
appropriate Class A volumetric flask.

» Dissolution: Add a portion (approximately 70-80%) of the total required volume of anhydrous
DMSO to the volumetric flask.

o Mixing: Cap the flask and mix thoroughly using a vortex mixer. If necessary, use a sonicator
bath for a short period to ensure the compound is completely dissolved and the solution is
clear.

e Final Volume Adjustment: Carefully add DMSO to the volumetric flask until the meniscus
reaches the calibration mark. Invert the flask several times to ensure the solution is
homogeneous.

» Aliquoting: To avoid degradation from repeated freeze-thaw cycles, divide the stock solution
into smaller, single-use aliquots in amber cryovials.[1][2]

o Storage: Label the aliquots clearly with the compound name, concentration, date, and your
initials. Store the vials upright in a freezer at -80°C for long-term stability (up to 6 months).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

